2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline

• Molecular Formula: C20H20FN3
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 2-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline
• InChI: InChI=1S/C20H20FN3/c1-14-10-12-24(13-11-14)20-16-7-3-5-9-18(16)22-19(23-20)15-6-2-4-8-17(15)21/h2-9,14H,10-13H2,1H3
• InChI Key: QLWQYQSKIFKLDI-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4F

Description

2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline, also known as FPQ, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. FPQ is a quinazoline derivative that has been synthesized through various methods, with each method producing different yields and purity levels.

Mechanism of Action

2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline's mechanism of action involves its ability to selectively bind to the α7 nAChR and Nav1.7. The α7 nAChR is a ligand-gated ion channel that is involved in cognitive processes such as learning and memory. 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline acts as a competitive antagonist for this receptor, meaning it binds to the receptor and prevents the binding of its endogenous ligands, such as acetylcholine. This results in the inhibition of the receptor's activity and the downstream effects it mediates. Nav1.7 is a voltage-gated sodium channel that is involved in pain sensation. 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline inhibits the activity of this channel by binding to its intracellular domain and preventing its activation. This results in the inhibition of pain sensation.
Biochemical and Physiological Effects
2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline's selective binding to the α7 nAChR and Nav1.7 results in biochemical and physiological effects. Inhibition of the α7 nAChR results in the inhibition of cognitive processes such as learning and memory. Inhibition of Nav1.7 results in the inhibition of pain sensation. 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline has also been shown to have anxiolytic effects in animal models, meaning it reduces anxiety-like behavior.

Advantages and Limitations for Lab Experiments

2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline's selective binding to the α7 nAChR and Nav1.7 makes it a useful tool for studying the roles of these receptors in various biological processes. However, 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline's low solubility in water and its potential for non-specific binding to other receptors can make it challenging to work with. Additionally, 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline's high cost and limited availability can make it difficult to obtain for lab experiments.

Future Directions

2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline's potential applications in scientific research make it an area of active investigation. Future research directions for 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline include the development of more efficient and cost-effective synthesis methods, the exploration of its potential for the development of new treatments for neurological disorders and chronic pain, and the investigation of its effects on other receptors and biological processes.

Synthesis Methods

2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline has been synthesized through various methods, including the Buchwald-Hartwig coupling reaction and the Suzuki-Miyaura coupling reaction. The Buchwald-Hartwig coupling reaction involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst and a base. The Suzuki-Miyaura coupling reaction involves the reaction of an arylboronic acid with an aryl halide in the presence of a palladium catalyst and a base. Both methods have been used to synthesize 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline with varying yields and purity levels.

Scientific Research Applications

2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline has potential applications in scientific research, particularly in the field of neuroscience. 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline has been shown to act as a selective antagonist for the α7 nicotinic acetylcholine receptor (nAChR), which is involved in cognitive processes and has been implicated in various neurological disorders. 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline has also been shown to inhibit the activity of the voltage-gated sodium channel Nav1.7, which is involved in pain sensation. 2-(2-Fluorophenyl)-4-(4-methylpiperidin-1-yl)quinazoline's ability to selectively target these receptors makes it a promising candidate for the development of new treatments for neurological disorders and chronic pain.